Cas no 2309476-44-4 (Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate
• CAS No: 2309476-44-4
• MF: C₁₉H₂₇BrN₂O₃
• MW: 411.33328461647
• CID: 5966018
• PubChem ID: 165739359
• Update Time: 2025-10-23

Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7428554
• 2309476-44-4
• tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate
• Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate

• Inchi： 1S/C19H27BrN2O3/c1-17(2,3)25-16(23)11-24-19(15-5-4-14(20)10-22-15)12-18(13-19)6-8-21-9-7-18/h4-5,10,21H,6-9,11-13H2,1-3H3
• InChI Key： BARUGWLBUJZNTI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CC2(CCNCC2)C1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 410.12051g/mol
• Monoisotopic Mass: 410.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate

Research Brief on Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate (CAS: 2309476-44-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly those incorporating heterocyclic motifs. Among these, Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate (CAS: 2309476-44-4) has emerged as a promising scaffold due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound's structural complexity, featuring a 7-azaspiro[3.5]nonane core and a 5-bromopyridin-2-yl moiety, has attracted attention for its ability to modulate various biological targets. Recent studies have demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The tert-butyl ester group further enhances its stability, making it amenable to diverse chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate as a precursor for developing potent and selective inhibitors of fibroblast growth factor receptors (FGFRs). The compound's spirocyclic architecture was found to confer improved pharmacokinetic properties compared to traditional planar scaffolds, with enhanced metabolic stability and tissue penetration. These findings underscore its potential as a versatile building block in drug discovery.

Further investigations into the compound's mechanism of action have revealed interesting structure-activity relationships (SAR). The bromopyridine moiety appears crucial for target engagement, while the spirocyclic system contributes to conformational restriction, potentially reducing off-target effects. Computational modeling studies suggest that the compound's unique geometry allows for optimal interactions with the ATP-binding sites of various kinases, explaining its broad applicability in inhibitor design.

From a synthetic chemistry perspective, recent optimizations in the preparation of Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate have significantly improved yields and purity. A 2024 publication in Organic Process Research & Development details a scalable route employing asymmetric catalysis, achieving enantiomeric excesses >98%. This advancement addresses previous challenges in accessing optically pure material, opening new possibilities for chiral drug development based on this scaffold.

Looking ahead, the compound's potential extends beyond oncology applications. Preliminary data suggest utility in neurological disorders, with the spirocyclic system showing blood-brain barrier penetration capabilities. Additionally, its modular synthetic approach allows for rapid generation of analogs, facilitating exploration of diverse therapeutic areas. As research continues, Tert-butyl 2-{[2-(5-bromopyridin-2-yl)-7-azaspiro[3.5]nonan-2-yl]oxy}acetate is poised to remain a valuable tool in medicinal chemistry and drug discovery efforts.